2-chloro-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide
• InChI: InChI=1S/C20H10Cl3N3O4/c21-11-7-16(23)18-17(8-11)25-20(30-18)10-1-3-12(4-2-10)24-19(27)14-6-5-13(26(28)29)9-15(14)22/h1-9H,(H,24,27)
• InChI Key: JURYVVKGWIYRQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC3=C(O2)C(=CC(=C3)Cl)Cl)NC(=O)C4=C(C=C(C=C4)[N+](=O)[O-])Cl
• Molecular Formula: C20H10Cl3N3O4
• Molecular Weight: 462.7 g/mol

Description

2-chloro-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide, also known as DBZ, is a synthetic compound that has been widely studied for its potential use in scientific research. DBZ is a benzoxazole derivative and is a potent inhibitor of the Notch signaling pathway, which is involved in cell fate determination and differentiation.

Mechanism of Action

2-chloro-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide works by inhibiting the Notch signaling pathway, which is involved in cell fate determination and differentiation. Notch receptors are transmembrane proteins that are activated by ligands on neighboring cells, leading to the activation of downstream signaling pathways. 2-chloro-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide binds to the Notch receptor and prevents the activation of downstream signaling pathways, leading to decreased cell proliferation and increased apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-chloro-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide has been shown to have a number of biochemical and physiological effects. In cancer cells, 2-chloro-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide inhibits the Notch signaling pathway, leading to decreased cell proliferation and increased apoptosis. 2-chloro-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide has also been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed, and is important for tumor growth and metastasis. In addition, 2-chloro-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide has been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide in lab experiments is its specificity for the Notch signaling pathway. 2-chloro-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide has been shown to have minimal off-target effects, making it a useful tool for studying the Notch pathway. However, one limitation of using 2-chloro-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide is its relatively low solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of future directions for research on 2-chloro-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide. One area of interest is the development of more potent and selective inhibitors of the Notch signaling pathway. Another area of interest is the use of 2-chloro-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide in combination with other therapies, such as chemotherapy or radiation therapy, to enhance their efficacy. Finally, there is interest in studying the effects of 2-chloro-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide on other signaling pathways, as it may have broader applications beyond the Notch pathway.

Synthesis Methods

2-chloro-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide can be synthesized using a multi-step process that involves the reaction of 2-amino-4-chloro-nitrobenzene with 5,7-dichloro-1,3-benzoxazole-2-carboxylic acid. The resulting product is then treated with thionyl chloride to form the corresponding acid chloride, which is then reacted with 4-aminophenyl-1-naphthylamine to form the final product, 2-chloro-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide.

Scientific Research Applications

2-chloro-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide has been extensively studied for its potential use in scientific research, particularly in the field of cancer research. The Notch signaling pathway is known to play a critical role in the development and progression of cancer, and 2-chloro-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide has been shown to inhibit this pathway, leading to decreased cell proliferation and increased apoptosis in cancer cells. 2-chloro-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide has also been studied for its potential use in the treatment of Alzheimer's disease, as the Notch signaling pathway has been implicated in the pathogenesis of this disease.